6-Thioguanosine monophosphate
6-Thioguanosine monophosphate
6-Thioguanosine monophosphate is an organic molecule.
Brand Name:
Vulcanchem
CAS No.:
15867-02-4
VCID:
VC21075673
InChI:
InChI=1S/C10H14N5O7PS/c11-10-13-7-4(8(24)14-10)12-2-15(7)9-6(17)5(16)3(22-9)1-21-23(18,19)20/h2-3,5-6,9,16-17H,1H2,(H2,18,19,20)(H3,11,13,14,24)
SMILES:
C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)O)O)O)NC(=NC2=S)N
Molecular Formula:
C10H14N5O7PS
Molecular Weight:
379.29 g/mol
6-Thioguanosine monophosphate
CAS No.: 15867-02-4
Cat. No.: VC21075673
Molecular Formula: C10H14N5O7PS
Molecular Weight: 379.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6-Thioguanosine monophosphate is an organic molecule. |
|---|---|
| CAS No. | 15867-02-4 |
| Molecular Formula | C10H14N5O7PS |
| Molecular Weight | 379.29 g/mol |
| IUPAC Name | [5-(2-amino-6-sulfanylidene-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C10H14N5O7PS/c11-10-13-7-4(8(24)14-10)12-2-15(7)9-6(17)5(16)3(22-9)1-21-23(18,19)20/h2-3,5-6,9,16-17H,1H2,(H2,18,19,20)(H3,11,13,14,24) |
| Standard InChI Key | BPZXYEUJBFHASJ-UHFFFAOYSA-N |
| Isomeric SMILES | C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)O)NC(=NC2=S)N |
| SMILES | C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)O)O)O)NC(=NC2=S)N |
| Canonical SMILES | C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)O)O)O)NC(=NC2=S)N |
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